Cas no 1807249-87-1 (Ethyl 5-chloro-3-cyano-2-iodophenylacetate)

• Product Name: Ethyl 5-chloro-3-cyano-2-iodophenylacetate
• CAS No: 1807249-87-1
• MF: C₁₁H₉ClINO₂
• MW: 349.552134275436
• CID: 4945280
• Update Time: 2025-10-28

Ethyl 5-chloro-3-cyano-2-iodophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-chloro-3-cyano-2-iodophenylacetate

• Inchi： 1S/C11H9ClINO2/c1-2-16-10(15)5-7-3-9(12)4-8(6-14)11(7)13/h3-4H,2,5H2,1H3
• InChI Key： WQLHTINKBHDSSY-UHFFFAOYSA-N
• SMILES： IC1C(C#N)=CC(=CC=1CC(=O)OCC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 3.1
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 5-chloro-3-cyano-2-iodophenylacetate

Comprehensive Guide to Ethyl 5-chloro-3-cyano-2-iodophenylacetate (CAS No. 1807249-87-1): Properties, Applications, and Industry Insights

Ethyl 5-chloro-3-cyano-2-iodophenylacetate (CAS No. 1807249-87-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative combines halogenated and cyano functional groups, making it a versatile intermediate for synthesizing complex molecules. With the growing demand for halogenated aromatic compounds and multifunctional intermediates, this chemical has become a subject of interest for researchers exploring structure-activity relationships in drug discovery.

The compound's molecular structure features three strategically placed substituents: a chloro group at position 5, a cyano group at position 3, and an iodo group at position 2 of the phenyl ring, with an ethyl acetate moiety attached. This arrangement creates opportunities for diverse chemical transformations, particularly in cross-coupling reactions where the iodo group serves as an excellent leaving group. Recent studies highlight its potential in developing novel heterocyclic compounds, addressing the pharmaceutical industry's need for bioactive scaffolds with improved pharmacokinetic properties.

In the context of green chemistry trends, researchers are investigating more sustainable synthetic routes for Ethyl 5-chloro-3-cyano-2-iodophenylacetate. The compound's stability under various conditions makes it suitable for flow chemistry applications, a growing area in process optimization. Analytical chemists are particularly interested in its chromatographic behavior and spectroscopic fingerprints, which are crucial for quality control in large-scale production.

The agrochemical sector has shown interest in derivatives of CAS 1807249-87-1 for developing next-generation crop protection agents. Its structural motifs appear in several pesticide intermediates with improved environmental profiles. Additionally, material scientists are exploring its potential in creating functionalized polymers with specific electronic properties, responding to the demand for advanced materials in electronics and coatings.

From a regulatory perspective, proper handling and storage of Ethyl 5-chloro-3-cyano-2-iodophenylacetate are essential, though it doesn't fall under restricted categories. The scientific community continues to investigate its structure-property relationships, with computational chemists employing molecular modeling techniques to predict its reactivity patterns. These studies contribute valuable data to the expanding field of predictive organic chemistry.

Market analysts note increasing patent activity surrounding iodinated aromatic intermediates like 1807249-87-1, particularly in Asia-Pacific regions. The compound's versatility supports its use in high-value chemical synthesis, aligning with industry trends toward multistep convergent synthesis strategies. Quality specifications typically require ≥98% purity, with HPLC being the preferred analytical method for verification.

Recent technological advancements in catalytic halogenation methods have improved the synthetic accessibility of such compounds. The presence of both electron-withdrawing (cyano) and electron-donating (ester) groups creates interesting electronic effects that influence subsequent reactions. These characteristics make Ethyl 5-chloro-3-cyano-2-iodophenylacetate particularly valuable for constructing molecular libraries in medicinal chemistry programs.

Environmental fate studies indicate that proper waste management protocols should be followed for this compound, though it doesn't present exceptional environmental hazards. The scientific literature contains numerous examples of its transformation into biologically active derivatives, particularly in the development of enzyme inhibitors and receptor modulators. These applications demonstrate the compound's significance in addressing current challenges in precision medicine development.

Supply chain specialists emphasize the importance of reliable sourcing for CAS 1807249-87-1, as consistent quality impacts downstream applications. The compound's stability profile allows for conventional storage conditions, contributing to its practicality in industrial settings. Ongoing research continues to uncover new applications, particularly in the development of specialty chemicals for niche markets.

In analytical characterization, NMR spectroscopy reveals distinct patterns for each functional group, while mass spectrometry provides clear fragmentation patterns for identification. These analytical features support its use in chemical education as a model compound for teaching advanced spectroscopic interpretation. The compound's well-defined properties make it suitable for method development in analytical laboratories.

The future outlook for Ethyl 5-chloro-3-cyano-2-iodophenylacetate appears promising, with potential expansions into material science applications and catalysis research. Its balanced combination of reactivity and stability positions it as a valuable building block in multicomponent reactions, meeting the pharmaceutical industry's need for efficient synthetic routes. As research continues, new applications for this versatile intermediate are likely to emerge across multiple scientific disciplines.